Spiro[1,3-dihydroindene-2,1'-cyclopentane]-1-amine;hydrochloride

• IUPAC Name: spiro[1,3-dihydroindene-2,1'-cyclopentane]-1-amine;hydrochloride
• InChI: InChI=1S/C13H17N.ClH/c14-12-11-6-2-1-5-10(11)9-13(12)7-3-4-8-13;/h1-2,5-6,12H,3-4,7-9,14H2;1H
• InChI Key: YBTGRUJALXXSSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC3=CC=CC=C3C2N.Cl
• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• CAS RN: 2408964-40-7

Description

Spiro compounds are organic compounds that have at least two molecular rings with only one common atom. The simplest spiro compounds are bicyclic, or have a bicyclic portion as part of the larger ring system, with the two rings connected through the defining single common atom.

Synthesis Analysis

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. Stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings have been developed.

Molecular Structure Analysis

Spirocyclic structures are inherently highly 3-dimensional structures. The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally, despite the torsional strain this may impose on the substituents of the rings.

Chemical Reactions Analysis

A chemo- and diastereo-selective (3 + 2) cycloaddition reaction between Donor-Acceptor (D-A) cyclopropanes and α,β-unsaturated enamides is developed for efficient access to spiro (cyclopentane-1,3’-indoline) derivatives.

Physical And Chemical Properties Analysis

Spirocyclic compounds can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability, in comparison to the respective monocyclic structure.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Spirocyclopropanes, including EN300-7541716, have been explored for their medicinal properties. Researchers have investigated their potential as:

• .

Synthetic Methodologies

The synthesis of spirocyclopropanes has been a focal point in organic chemistry. Notable methods include:

• Degage Cyclization : Researchers have reported efficient cyclization routes to synthesize spirocyclopropanes annelated to five- and six-membered rings. .
• .

Conformational Analysis

Spiro[cyclopropane-1,2’-steroids] (Fig. 1) have been studied using NMR techniques. .

Photochemical Reactions

.

Future Directions

The application of spirocyclic structures in drug discovery has seen a dramatic increase in attention in recent years, alongside major developments in their synthetic chemistry. This suggests that there is potential for future research and development in this area.